N-[(2-methylpyrazol-3-yl)methyl]quinoxalin-2-amine

• IUPAC Name: N-[(2-methylpyrazol-3-yl)methyl]quinoxalin-2-amine
• InChI: InChI=1S/C13H13N5/c1-18-10(6-7-16-18)8-15-13-9-14-11-4-2-3-5-12(11)17-13/h2-7,9H,8H2,1H3,(H,15,17)
• InChI Key: KNUVHZMSKLGMLW-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)CNC2=NC3=CC=CC=C3N=C2
• Molecular Formula: C13H13N5
• Molecular Weight: 239.28 g/mol

Description

N-[(2-methylpyrazol-3-yl)methyl]quinoxalin-2-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various areas of research. This molecule is a quinoxaline derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of N-[(2-methylpyrazol-3-yl)methyl]quinoxalin-2-amine is not fully understood, but it is believed to work by inhibiting various enzymes and pathways involved in cancer cell growth and proliferation. It has been shown to inhibit the activity of protein kinases and to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-[(2-methylpyrazol-3-yl)methyl]quinoxalin-2-amine has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and to induce apoptosis in these cells. It has also been studied as a potential treatment for Alzheimer's disease and other neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[(2-methylpyrazol-3-yl)methyl]quinoxalin-2-amine in lab experiments is its potential anticancer properties. This molecule has been shown to inhibit the growth of cancer cells, making it a promising candidate for cancer research. However, one of the limitations of using this molecule in lab experiments is its potential toxicity. Further research is needed to determine the optimal dosage and potential side effects of this molecule.

Future Directions

There are several future directions for research on N-[(2-methylpyrazol-3-yl)methyl]quinoxalin-2-amine. One direction is to further study its mechanism of action and its potential applications in cancer research and other areas of medicinal chemistry. Another direction is to study its potential as a treatment for Alzheimer's disease and other neurodegenerative disorders. Additionally, further research is needed to determine the optimal dosage and potential side effects of this molecule.

Synthesis Methods

N-[(2-methylpyrazol-3-yl)methyl]quinoxalin-2-amine can be synthesized using various methods, including the one-pot synthesis method and the Suzuki coupling reaction. The one-pot synthesis method involves the reaction of 2-aminobenzonitrile with 2-bromoacetophenone and 3-amino-1-methyl-5-pyrazolone in the presence of a catalyst. The Suzuki coupling reaction involves the reaction of 2-bromomethylquinoxaline with 3-methyl-1H-pyrazole-5-carbaldehyde in the presence of a palladium catalyst.

Scientific Research Applications

N-[(2-methylpyrazol-3-yl)methyl]quinoxalin-2-amine has potential applications in various areas of scientific research, including medicinal chemistry, drug discovery, and cancer research. This molecule has been shown to have anticancer properties and can inhibit the growth of cancer cells. It has also been studied as a potential treatment for Alzheimer's disease and other neurodegenerative disorders.